Cas no 5262-10-2 ((2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid)

• Product Name: (2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid
• CAS No: 5262-10-2
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD00211320
• CID: 371115
• PubChem ID: 24866391
• Update Time: 2025-04-19

(2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineaceticacid, 3,6-dioxo-5-(phenylmethyl)-, (2S,5S)-
• (2S-cis)-(−)-5-Benzyl-3,6-dioxo-2-piperazineacetic acid
• 2-((2S,5S)-5-Benzyl-3,6-dioxopiperazin-2-yl)acetic acid
• Aspartame-Related Compound A, (2S,5S)-5-Benzyl-3,6-dioxo2-piperazineacetic acid
• Cyclo(-Asp-Phe)
• (2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid
• 2-[(2S,5S)-5-benzyl-3,6-dioxopiperazin-2-yl]acetic acid
• 5-Benzyl-3,6-dioxo-2-piperazineacetic Acid
• AspartaMe Related CoMpound A
• 2-Piperazineacetic acid, 3,6-dioxo-5-(phenylmethyl)-, (2S,5S)-
• SCHEMBL3956081
• 3,6-DIOXO-5-(PHENYLMETHYL)-2-PIPERAZINEACETIC ACID, (2S,5S)-
• NCGC00160216-01
• Cyclo(aspartyl-phenylalanyl)
• ASPARTAME DIKETOPIPERAZINE
• E80547
• UNII-ZM82VP15YJ
• MFCD00190764
• 5262-10-2
• ZM82VP15YJ
• (2S-cis)-5-Benzyl-3,6-dioxopiperazine-2-acetic acid
• (2S-cis)-(-)-5-Benzyl-3,6-dioxo-2-piperazineacetic acid, analytical standard
• 2-PIPERAZINEACETIC ACID, 3,6-DIOXO-5-(PHENYLMETHYL)-, (2S-CIS)-
• (2S,5S)-3,6-Dioxo-5-(phenylmethyl)-2-piperazineacetic Acid
• A15034
• CHEMBL1213197
• NS00044819
• Cyclo(Asp-Phe)
• 3-Phenylmethyl-2,5-diketopiperazine-6-acetic acid
• Q27295736
• (2S-cis)-(-)-5-Benzyl-3,6-dioxo-2-piperazineacetic acid
• CCRIS 5457
• Aspartame impurity A, European Pharmacopoeia (EP) Reference Standard
• DTXSID60200600
• Aspartame Impurity A
• (3S,6S)-3-Benzyl-6-carboxymethyl-2,5-dioxopiperazin
• (2S-cis)-(-)-5-Benzyl-3,6-dioxo-2-piperazineacetic acid, 97%
• AKOS015916681
• EINECS 226-075-1
• 2-(5-Benzyl-3,6-dioxopiperazin-2-yl)acetic Acid (Diketopiperazine)
• VNHJXYUDIBQDDX-UWVGGRQHSA-N

• MDL： MFCD00211320
• Inchi： 1S/C13H14N2O4/c16-11(17)7-10-13(19)14-9(12(18)15-10)6-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,14,19)(H,15,18)(H,16,17)/t9-,10-/m0/s1
• InChI Key： VNHJXYUDIBQDDX-UWVGGRQHSA-N
• SMILES： O=C1[C@H](CC2C=CC=CC=2)NC([C@H](CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.2
• Topological Polar Surface Area: 95.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: 270-272 °C (lit.)
• Boiling Point: 667.4±40.0 °C at 760 mmHg
• Flash Point: 138.9±12.0 °C
• Refractive Index: 1.561
• Solubility: Acetic Acid (Slightly, Heated), DMSO (Slightly), Methanol (Very Slightly)
• PSA: 95.50000
• LogP: 0.34460
• Optical Activity: [α]20/D −9.0°, c = 0.9 in acetic acid
• Solubility: Not determined

(2S,5S)-5-Benzyl-3,6-dioxo-2-piperazineacetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives